1,3-Bis(4-methoxyphenyl)-5-((4-(dimethylamino)phenyl)methylene)-1,3-diazaperhydroine-2,4,6-trione

• IUPAC Name: 5-[[4-(dimethylamino)phenyl]methylidene]-1,3-bis(4-methoxyphenyl)-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C27H25N3O5/c1-28(2)19-7-5-18(6-8-19)17-24-25(31)29(20-9-13-22(34-3)14-10-20)27(33)30(26(24)32)21-11-15-23(35-4)16-12-21/h5-17H,1-4H3
• InChI Key: IQDGPQOEYYQGCQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=C2C(=O)N(C(=O)N(C2=O)C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC
• Molecular Formula: C27H25N3O5
• Molecular Weight: 471.5 g/mol

Description

1,3-Bis(4-methoxyphenyl)urea is a chemical compound with the linear formula C15H16N2O3. It has a molecular weight of 272.306. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of 1,3-Bis(4-methoxyphenyl)urea is represented by the linear formula C15H16N2O3.

Chemical Reactions Analysis

There are many protocols available on the functionalizing deboronation of alkyl boronic esters, but protodeboronation is not well developed. A study reports catalytic protodeboronation of 1°, 2° and 3° alkyl boronic esters utilizing a radical approach.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,3-Bis(4-methoxyphenyl)urea are not fully detailed in the resources I found.

Scientific Research Applications

Liquid Crystal Dimers and the Twist-Bend Nematic Phase

Research on methylene-linked liquid crystal dimers, such as those structurally related to the compound , has contributed significantly to the understanding and development of new liquid crystal phases, particularly the twist-bend nematic phase. These compounds exhibit unique transitional properties, including the formation of normal nematic and twist-bend nematic phases, attributed to their bent geometries. This has implications for advanced materials and displays technology, where precise control over molecular alignment and phase behavior is crucial (Henderson & Imrie, 2011).

BODIPY-Based Organic Semiconductors

The development of BODIPY (4,4-difluoro-4-bora-3a, 4a-diaza-s-indacene)-based materials, which share some functional similarities with the compound of interest, highlights the importance of novel organic semiconductors in optoelectronics. These materials have emerged as promising candidates for use in organic light-emitting diodes (OLEDs), showcasing the potential for 'metal-free' infrared emitters. This is crucial for the advancement of energy-efficient lighting and display technologies, underscoring the role of such compounds in sustainable tech innovations (Squeo & Pasini, 2020).

Environmental Pollutants and Endocrine Disruptors

Studies on various brominated flame retardants and other related compounds, including plasticizers, have raised concerns about environmental and health impacts due to their endocrine-disrupting capabilities. Research into these compounds, which share functional groups or structural elements with the compound , underscores the importance of understanding chemical interactions with biological systems and the environment. This is crucial for assessing risks and developing safer chemicals (Zuiderveen, Slootweg, & de Boer, 2020).

Advanced Synthesis and Medicinal Chemistry

The synthesis and study of various derivatives, such as Schiff bases, hydrazone, and oxime derivatives of curcumin, exemplify the ongoing research into compounds with potential medicinal applications. These studies demonstrate the versatility of such compounds in drug discovery, highlighting their roles in developing treatments with improved efficacy and safety profiles. This reflects the broader potential of compounds like 1,3-Bis(4-methoxyphenyl)-5-((4-(dimethylamino)phenyl)methylene)-1,3-diazaperhydroine-2,4,6-trione in medicinal chemistry (Omidi & Kakanejadifard, 2020).

Safety And Hazards

Sigma-Aldrich provides 1,3-Bis(4-methoxyphenyl)urea to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity.